Cas no 632339-50-5 ()

• CAS No: 632339-50-5
• MF: C₂₈H₅₂O₉
• MW: 532.707090377808
• CID: 6693148
• PubChem ID: 133065436
• Update Time: 2024-03-02

Chemical and Physical Properties

Names and Identifiers

• Inchi： 1S/C28H52O9/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-27(33)36-22-24(29)20-35-21-25(30)23-37-28(34)19-18-26(31)32/h24-25,29-30H,2-23H2,1H3,(H,31,32)
• InChI Key： RUEOYQNDBAHZBS-UHFFFAOYSA-N
• SMILES： O(CC(COCC(COC(CCC(=O)O)=O)O)O)C(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 532.36113323g/mol
• Monoisotopic Mass: 532.36113323g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 29
• Complexity: 568
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.5
• Topological Polar Surface Area: 140Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Glycerolipids Diradylglycerols 1-alkyl,3-acylglycerols